2-{benzyl[(4-chlorophenyl)sulfonyl]amino}-N-(3-fluorophenyl)acetamide

• Molecular Formula: C21H18ClFN2O3S
• Molecular Weight: 432.9 g/mol
• IUPAC Name: 2-[benzyl-(4-chlorophenyl)sulfonylamino]-N-(3-fluorophenyl)acetamide
• InChI: InChI=1S/C21H18ClFN2O3S/c22-17-9-11-20(12-10-17)29(27,28)25(14-16-5-2-1-3-6-16)15-21(26)24-19-8-4-7-18(23)13-19/h1-13H,14-15H2,(H,24,26)
• InChI Key: WYEOZWWELBPUIA-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CN(CC(=O)NC2=CC(=CC=C2)F)S(=O)(=O)C3=CC=C(C=C3)Cl

Description

2-{benzyl[(4-chlorophenyl)sulfonyl]amino}-N-(3-fluorophenyl)acetamide, commonly known as BFA, is a chemical compound that has been extensively studied for its potential therapeutic applications. BFA belongs to the class of sulfonamide compounds and is known to exhibit a wide range of biological activities.

Mechanism of Action

The exact mechanism of action of BFA is not fully understood. However, it is known to inhibit the activity of the enzyme carbonic anhydrase, which is involved in various physiological processes such as acid-base balance, respiration, and bone resorption. BFA has also been shown to inhibit the activity of the enzyme histone deacetylase, which is involved in the regulation of gene expression.
Biochemical and Physiological Effects:
BFA has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells, induce cell cycle arrest, and promote apoptosis. BFA has also been shown to inhibit the replication of various viruses, including HIV, hepatitis B, and herpes simplex virus. BFA has been shown to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-1 beta.

Advantages and Limitations for Lab Experiments

BFA has several advantages for use in lab experiments. It is a relatively stable compound and can be easily synthesized in large quantities. BFA is also highly soluble in organic solvents, which makes it easy to dissolve in various biological assays. However, BFA has some limitations for use in lab experiments. It is known to exhibit some toxicity at high concentrations, which can limit its use in certain assays. BFA is also relatively expensive compared to other sulfonamide compounds.

Future Directions

For the study of BFA include the treatment of neurodegenerative diseases, cancer, and viral infections. Further research is needed to fully understand the potential of BFA as a therapeutic agent.

Synthesis Methods

The synthesis of BFA involves the reaction of 4-chlorobenzenesulfonyl chloride with benzylamine in the presence of a base to form the intermediate benzyl(4-chlorobenzenesulfonyl)amine. This intermediate is then reacted with 3-fluoroacetanilide in the presence of a base to form the final product, BFA. The overall yield of the synthesis is around 60%.

Scientific Research Applications

BFA has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to exhibit anti-inflammatory, anti-tumor, and anti-viral activities. BFA has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and multiple sclerosis.